Cas no 33781-38-3 (5-Chloro-2,3-dihydro-1H-inden-1-ol)

• Product Name: 5-Chloro-2,3-dihydro-1H-inden-1-ol
• CAS No: 33781-38-3
• MF: C₉H₉ClO
• MW: 168.620161771774
• MDL: MFCD11219500
• CID: 1037029
• PubChem ID: 22504804
• Update Time: 2025-11-02

5-Chloro-2,3-dihydro-1H-inden-1-ol Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2,3-dihydro-1H-inden-1-ol
• 1H-Inden-1-ol, 5-chloro-2,3-dihydro-
• 5-Chlorindanol
• 5-chloro-1-indanol
• 5-chloroindan-1-ol
• 5-Chloro-indan-1-ol
• AGN-PC-003Y0C
• AK109538
• KB-245508
• SureCN1693312

• MDL： MFCD11219500
• Inchi： 1S/C9H9ClO/c10-7-2-3-8-6(5-7)1-4-9(8)11/h2-3,5,9,11H,1,4H2
• InChI Key： WDXUNFVYUDYDQA-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)CCC2O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 5-Chloro-2,3-dihydro-1H-inden-1-ol

5-Chloro-2,3-dihydro-1H-inden-1-ol (CAS No. 33781-38-3): A Comprehensive Overview

5-Chloro-2,3-dihydro-1H-inden-1-ol (CAS No. 33781-38-3) is a chlorinated indanol derivative that has garnered significant attention in pharmaceutical and organic chemistry research. This compound, with its unique structural features, serves as a valuable intermediate in the synthesis of various bioactive molecules. The presence of both a chloro substituent and a hydroxyl group on the indane skeleton makes it a versatile building block for drug discovery and material science applications.

The molecular formula of 5-Chloro-2,3-dihydro-1H-inden-1-ol is C9H9ClO, with a molecular weight of 168.62 g/mol. Its structure consists of a partially saturated indene core, where the 5-position is substituted with a chlorine atom and the 1-position bears a hydroxyl group. This specific arrangement of functional groups contributes to its interesting chemical properties and reactivity patterns, which are currently being explored in various research domains.

Recent studies have highlighted the potential of 5-Chloro-indan-1-ol derivatives in medicinal chemistry, particularly in the development of central nervous system (CNS) active compounds. Researchers are investigating its utility as a precursor for serotonin receptor modulators, which aligns with current pharmaceutical trends targeting neurological disorders. The compound's ability to serve as a chiral building block is particularly valuable in asymmetric synthesis, addressing the growing demand for enantiomerically pure pharmaceuticals.

In synthetic chemistry, CAS 33781-38-3 has shown promise as an intermediate for constructing more complex molecular architectures. Its reactivity allows for various transformations, including oxidation to the corresponding ketone or further functionalization of the aromatic ring. These properties make it relevant to current discussions about sustainable chemistry practices, as researchers seek efficient synthetic routes with minimal environmental impact.

The physicochemical properties of 5-Chloro-2,3-dihydro-1H-inden-1-ol contribute to its handling and application characteristics. It typically appears as a white to off-white crystalline solid with moderate solubility in common organic solvents. These properties are important considerations for researchers working with this compound, especially in the context of green chemistry principles that emphasize safer solvents and reduced waste generation.

Analytical characterization of 33781-38-3 typically involves techniques such as nuclear magnetic resonance (NMR) spectroscopy, high-performance liquid chromatography (HPLC), and mass spectrometry. These methods are crucial for quality control in research and industrial applications, particularly given the current emphasis on analytical method validation in chemical manufacturing.

From a commercial perspective, the availability of 5-Chloro-indan-1-ol has increased in response to growing research interest. Suppliers often provide this compound with varying purity grades, from technical grade for bulk applications to high-purity versions for pharmaceutical research. This availability supports its use in diverse applications while meeting different quality requirements.

Safety considerations for handling 5-Chloro-2,3-dihydro-1H-inden-1-ol follow standard laboratory protocols for organic compounds. While not classified as highly hazardous, proper personal protective equipment and ventilation are recommended during use. These precautions align with modern laboratory safety standards that emphasize risk minimization in chemical research environments.

The future research potential of CAS No. 33781-38-3 appears promising, particularly in light of emerging trends in drug discovery and materials science. Its structural features make it a candidate for developing new therapeutic agents, especially in areas like neurodegenerative disease research and pain management. Additionally, its potential applications in advanced material synthesis are being explored, particularly for organic electronic materials.

In conclusion, 5-Chloro-2,3-dihydro-1H-inden-1-ol represents an important chemical entity with diverse applications in modern chemistry and pharmaceutical research. Its unique combination of structural features and reactivity continues to make it valuable for both academic investigations and industrial applications. As research progresses, new uses for this versatile compound are likely to emerge, further solidifying its position in synthetic chemistry.